![molecular formula C5H7ClN4O B2924480 (1E)-2-(4-chloro-1H-pyrazol-1-yl)-N'-hydroxyethanimidamide CAS No. 1173310-66-1](/img/structure/B2924480.png)
(1E)-2-(4-chloro-1H-pyrazol-1-yl)-N'-hydroxyethanimidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1E)-2-(4-chloro-1H-pyrazol-1-yl)-N'-hydroxyethanimidamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of pyrazole derivatives and has been found to exhibit promising biological activities.
Mechanism of Action
The mechanism of action of (1E)-2-(4-chloro-1H-pyrazol-1-yl)-N'-hydroxyethanimidamide involves the inhibition of several enzymes and pathways that play a crucial role in cancer progression and inflammation. This compound has been found to inhibit the activity of histone deacetylases (HDACs) and induce apoptosis in cancer cells. Moreover, it has also been shown to inhibit the production of pro-inflammatory cytokines and reactive oxygen species.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been found to modulate several signaling pathways, including the PI3K/AKT/mTOR and MAPK/ERK pathways, which play a crucial role in cancer progression. Moreover, it has also been shown to induce the expression of tumor suppressor genes and inhibit the activity of oncogenes.
Advantages and Limitations for Lab Experiments
The advantages of (1E)-2-(4-chloro-1H-pyrazol-1-yl)-N'-hydroxyethanimidamide for lab experiments include its high potency and selectivity towards cancer cells, which makes it a promising candidate for cancer therapy. However, the limitations of this compound include its poor solubility and stability, which can affect its efficacy in vivo.
Future Directions
Several future directions can be explored to further investigate the potential therapeutic applications of (1E)-2-(4-chloro-1H-pyrazol-1-yl)-N'-hydroxyethanimidamide. These include the development of more stable and soluble analogs of this compound, the investigation of its efficacy in vivo using animal models, and the exploration of its potential applications in combination with other anticancer drugs. Moreover, the identification of the specific molecular targets of this compound can provide valuable insights into its mechanism of action and aid in the development of more effective cancer therapies.
Synthesis Methods
The synthesis of (1E)-2-(4-chloro-1H-pyrazol-1-yl)-N'-hydroxyethanimidamide involves the reaction of 4-chloropyrazole with hydroxylamine hydrochloride and ethyl chloroformate in the presence of triethylamine. This reaction results in the formation of the target compound in good yields.
Scientific Research Applications
Several studies have been conducted to investigate the potential therapeutic applications of (1E)-2-(4-chloro-1H-pyrazol-1-yl)-N'-hydroxyethanimidamide. This compound has been found to exhibit significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. In addition, it has also been shown to possess anti-inflammatory and antioxidant properties.
properties
IUPAC Name |
2-(4-chloropyrazol-1-yl)-N'-hydroxyethanimidamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClN4O/c6-4-1-8-10(2-4)3-5(7)9-11/h1-2,11H,3H2,(H2,7,9) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEYSUGAEDFDVPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NN1CC(=NO)N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(C=NN1C/C(=N/O)/N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.59 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.